Cas no 922950-64-9 (4-methyl-3-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide)

• Product Name: 4-methyl-3-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide
• CAS No: 922950-64-9
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 5497269
• Update Time: 2025-10-29

4-methyl-3-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-nitro-N-[3-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• 4-methyl-3-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide

• Inchi： 1S/C18H17N3O4/c1-12-7-8-13(10-16(12)21(24)25)18(23)19-14-4-2-5-15(11-14)20-9-3-6-17(20)22/h2,4-5,7-8,10-11H,3,6,9H2,1H3,(H,19,23)
• InChI Key： JYMCJYVSBUBOPN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2CCCC2=O)=C1)(=O)C1=CC=C(C)C([N+]([O-])=O)=C1

Additional information on 4-methyl-3-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide

Introduction to 4-methyl-3-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS No. 922950-64-9)

4-methyl-3-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide, with the CAS number 922950-64-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a nitro group, a methyl group, and a pyrrolidinone moiety, all attached to a benzamide framework. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of 4-methyl-3-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide typically involves multi-step reactions, including nitration, substitution, and amide formation. The nitration step introduces the nitro group, which can influence the compound's electronic properties and reactivity. The pyrrolidinone moiety, on the other hand, is often introduced through a nucleophilic substitution reaction, followed by an amide coupling reaction to form the final product.

Recent studies have explored the potential applications of 4-methyl-3-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-methyl-3-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide has also been investigated for its anticancer properties. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 4-methyl-3-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide have also been studied to assess its suitability for clinical development. In animal models, this compound has shown favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development.

To further evaluate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 4-methyl-3-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide. Early-phase trials have reported promising results, with no major adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-methyl-3-nitro-N-3-(2-oxopyrrolidin-1-yl)phenylbenzamide (CAS No. 922950-64-9) is a promising compound with potential applications in treating inflammatory diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As more data from ongoing studies become available, the full therapeutic potential of this compound will likely be realized.